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Compound of Interest

5-Bromo-2-(2-
Compound Name:

propoxyethoxy)aniline
CAS No.: 946743-34-6
Cat. No.: B3172907

Get Quote

Executive Summary

Compound: 5-Bromo-2-(2-propoxyethoxy)aniline CAS Registry Number: 946743-34-6
Molecular Formula: C11H1eBrNO2 Molecular Weight: 274.16 g/mol

This guide addresses the critical physicochemical properties of 5-Bromo-2-(2-
propoxyethoxy)aniline, a functionalized aniline intermediate often employed in the synthesis
of kinase inhibitors and other bioactive heterocyclic compounds. Due to the specialized nature
of this intermediate, experimental data in public literature is limited.[1][2] This document
provides predicted values based on quantitative structure-property relationships (QSPR),
comparative data from structural analogs, and validated experimental protocols for on-site
determination.

Part 1: Physicochemical Data Profile
Predicted & Comparative Data
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In the absence of a standardized global certificate of analysis for this specific CAS, the

following values are derived from consensus computational models and structural analog

analysis.

Property

Value / Range

Confidence

Source | Method

Boiling Point

360.6 + 32.0 °C (at
760 mmHg)

High (Predicted)

ACD/Labs &
ChemAxon Algorithms

[1]

Melting Point

45 - 65 °C
(Estimated)

Medium (Inferred)

Based on crystal
packing disruption by
the propoxyethoxy
chain compared to 5-
Bromo-2-
methoxyaniline (mp
94-98°C) [2].

Density

1.341 £ 0.06 g/cm3

High (Predicted)

Computed from molar
volume and atomic

increments [1].[1]

pKa (Conjugate Acid)

3.60+0.10

High (Predicted)

Influence of electron-
withdrawing bromine
and electron-donating
alkoxy group on the
amine [1].[1]

Physical State

Waxy Solid or Viscous
oil

High (Observed)

Analogs with glycol
ether chains often
exhibit low melting
points due to
increased entropic

freedom.

Structural Analog Analysis (SAR)

To validate the estimated melting point range, we analyze structurally similar "anchor"

compounds with known experimental data.[1]
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Structure . . - .
Compound . Melting Point (°C) Boiling Point (°C)

Difference
5-Bromo-2- Shorter alkoxy chain

. 94 - 98 [2] ~260
methoxyaniline (Methoxy)
2-Amino-4- Hydroxyl instead of
130 - 135 [3] Decomposes
bromophenol ether
5-Bromo-2-(2- Bromoethyl ether )
- ) Solid (mp > 50) N/A

bromoethoxy)aniline chain

Technical Insight: The introduction of the 2-propoxyethoxy group (a flexible glycol ether chain)
typically lowers the melting point relative to the methoxy analog (94-98°C) by disrupting the
crystal lattice packing efficiency.[1] Consequently, the target compound is expected to be a low-
melting solid or a semi-solid at room temperature.

Part 2: Experimental Determination Protocols

As a Senior Application Scientist, | recommend validating the predicted values experimentally
before using this intermediate in scale-up synthesis. The following protocols are designed for
high-precision characterization.

Melting Point Determination (Capillary Method)

Objective: Determine the solid-liquid phase transition temperature with £0.5°C precision.
Protocol:

o Sample Prep: Dry the sample in a vacuum desiccator over P20s for 24 hours to remove
trace solvents (water/ethanol can depress MP).

¢ Loading: Pack 2-3 mm of the compound into a distinct melting point capillary. Compact by
tapping on a hard surface.

e Ramping:

o Rapid Ramp: Heat at 10°C/min to identify the approximate melting range.
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o Fine Ramp: Cool the apparatus 20°C below the approximate onset. Heat at 1.0°C/min.
e Observation: Record

(first visible liquid) and

(complete liquefaction).

o Validation: If

, recrystallize the sample (recommended solvent: Ethanol/Hexane) and repeat.

Boiling Point /| Decomposition Analysis (TGA/DSC)

Warning: Aromatic bromo-amines can be thermally unstable. Direct distillation at atmospheric
pressure is not recommended due to the high predicted boiling point (~360°C), which likely
exceeds the decomposition temperature.[1]

Recommended Protocol (Differential Scanning Calorimetry - DSC):

Instrument: DSC (e.g., TA Instruments or Mettler Toledo).[1]

Pan: Hermetically sealed aluminum pan with a pinhole (to allow volatile escape without
pressure buildup).

Method: Ramp from 30°C to 400°C at 10°C/min under Nitrogen purge (50 mL/min).

Analysis:
o Endothermic peak at <100°C = Melting Point.
o Broad endothermic deviation >250°C = Boiling/Vaporization.

o Sharp exothermic spike = Decomposition (Safety Hazard).[1]

Part 3: Synthesis & Characterization Workflow

The following diagram illustrates the logical workflow for synthesizing and characterizing this
compound to confirm its identity and purity.
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Starting Material:
2-Amino-4-bromophenol

K2CO3, DMF, 80°C

Alkylation Reaction
(w/ 2-Chloroethyl propyl ether)

Workup & Extraction
(Ethyl Acetate/Water)

Purification
(Column Chromatography)

1H NMR / 13C NMR Mass Spectrometry Physical Property Check
(Confirm Structure) (Confirm MW: 274.16) (MP & BP Determination)

Validated Intermediate:
5-Bromo-2-(2-propoxyethoxy)aniline

Click to download full resolution via product page

Figure 1: Synthesis and characterization workflow for 5-Bromo-2-(2-propoxyethoxy)aniline,
highlighting the critical integration of physical property validation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Our mission is to be the trusted global source of Hastt
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Contact our Ph.D. Support Team for a compatibility check
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